N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)-2-thiophenecarboxamide

• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol
• IUPAC Name: N-[4-(3-methoxypropylcarbamoyl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H18N2O3S/c1-21-10-3-9-17-15(19)12-5-7-13(8-6-12)18-16(20)14-4-2-11-22-14/h2,4-8,11H,3,9-10H2,1H3,(H,17,19)(H,18,20)
• InChI Key: PWGJEOMDVFGPPV-UHFFFAOYSA-N
• SMILES: COCCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CS2

Description

N-(4-{[(3-methoxypropyl)amino]carbonyl}phenyl)-2-thiophenecarboxamide, commonly known as MPAC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. MPAC is a thiophene-based compound that has shown promise as a potent inhibitor of certain enzymes, making it a potential candidate for the treatment of various diseases.

Mechanism of Action

MPAC exerts its pharmacological effects by binding to the active site of COX-2 and MMPs, thereby inhibiting their activity. This leads to a decrease in the production of inflammatory mediators and the degradation of extracellular matrix proteins, which are responsible for tissue damage in various diseases.
Biochemical and Physiological Effects:
The inhibition of COX-2 by MPAC leads to a decrease in the production of prostaglandins, which are involved in the inflammatory response. This results in a reduction in inflammation and pain associated with various diseases. In addition, the inhibition of MMPs by MPAC leads to a decrease in the degradation of extracellular matrix proteins, which are important for tissue repair and regeneration.

Advantages and Limitations for Lab Experiments

MPAC has several advantages for use in laboratory experiments. It is a highly potent inhibitor of COX-2 and MMPs, making it an effective tool for studying the role of these enzymes in disease progression. However, MPAC has limitations in terms of its solubility and stability, which can affect its efficacy in experiments.

Future Directions

There are several future directions for research on MPAC. One potential area of study is the development of more stable and soluble analogs of MPAC for use in drug development. Additionally, further research is needed to determine the potential applications of MPAC in the treatment of other diseases, such as Alzheimer's disease and cardiovascular disease. Finally, studies are needed to investigate the safety and toxicity of MPAC in vivo, which will be important for its future use as a therapeutic agent.
Conclusion:
In conclusion, MPAC is a promising compound with potential applications in drug development for the treatment of various diseases. Its potent inhibitory effects on COX-2 and MMPs make it an attractive candidate for further research. However, more studies are needed to fully understand its pharmacological effects and potential applications in the clinic.

Synthesis Methods

The synthesis of MPAC involves the reaction of 4-aminobenzoyl chloride with 3-methoxypropylamine, followed by the addition of thiophene-2-carbonyl chloride. The resulting product is purified through recrystallization to obtain MPAC in high purity.

Scientific Research Applications

MPAC has been extensively studied for its potential applications in drug development, particularly in the treatment of cancer and inflammatory diseases. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in the progression of these diseases.